Cas no 51994-31-1 (5-(4-biphenylyl)valeric acid)

• Product Name: 5-(4-biphenylyl)valeric acid
• CAS No: 51994-31-1
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 936208
• PubChem ID: 22116405
• Update Time: 2025-04-19

5-(4-biphenylyl)valeric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-biphenylyl)valeric acid
• 5-(4-phenylphenyl)pentanoic acid
• MFCD04038044
• 51994-31-1
• SY364775
• EN300-16092402
• SCHEMBL1958621
• DTXSID10622550
• 5-([1,1'-Biphenyl]-4-yl)pentanoic acid
• RWKWHHLDSGRVAR-UHFFFAOYSA-N
• 5-(4-Biphenylyl)pentanoic Acid

• Inchi： 1S/C17H18O2/c18-17(19)9-5-4-6-14-10-12-16(13-11-14)15-7-2-1-3-8-15/h1-3,7-8,10-13H,4-6,9H2,(H,18,19)
• InChI Key： RWKWHHLDSGRVAR-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 2.2
• Topological Polar Surface Area: 33.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives